N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]propanamide
• InChI: InChI=1S/C24H25NO4S/c1-24(27,21-14-12-20(13-15-21)19-8-4-2-5-9-19)18-25-23(26)16-17-30(28,29)22-10-6-3-7-11-22/h2-15,27H,16-18H2,1H3,(H,25,26)
• InChI Key: XEYDRTKFSNGOQB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CCS(=O)(=O)C1=CC=CC=C1)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C24H25NO4S
• Molecular Weight: 423.5 g/mol
• CAS No.: 1396883-97-8

Description

N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C24H25NO4S and its molecular weight is 423.53. The purity is usually 95%.
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Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis has been applied to the production of mammalian metabolites of biaryl-bis-sulfonamide compounds, demonstrating the utility of microbial-based systems in supporting drug metabolism studies. This approach facilitated the structural characterization of metabolites by nuclear magnetic resonance (NMR) spectroscopy, highlighting the method's significance in identifying and characterizing drug metabolites (Zmijewski et al., 2006).

Quantum Chemical Studies for Anticancer Drug Design

Quantum chemical studies have been conducted on bicalutamide, a drug used for treating prostate cancer. These studies utilized computational methods to evaluate the drug's steric energy and molecular orbitals, providing insights into its mechanism of action at the molecular level. This research underscores the importance of computational chemistry in the design and optimization of anticancer drugs (Otuokere & Amaku, 2015).

Development of Novel Inhibitors

Research has also focused on developing novel inhibitors targeting specific biological pathways. For instance, studies on the inhibition of cytomegalovirus (CMV) replication have led to the identification of compounds that interfere with viral DNA maturation and packaging, offering a potential therapeutic approach against CMV infections (Buerger et al., 2001). Another area of investigation involves the synthesis of N-hydroxysulfosuccinimide active esters for protein cross-linking, illustrating the application of chemical synthesis in studying protein interactions and functions (Staros, 1982).